Cas no 1379034-73-7 (3-Methoxy-4-methylpyridine-2-methanol)

• Product Name: 3-Methoxy-4-methylpyridine-2-methanol
• CAS No: 1379034-73-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 4907392
• Update Time: 2025-10-29

3-Methoxy-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methylpyridine-2-methanol
• (3-methoxy-4-methylpyridin-2-yl)methanol

• Inchi： 1S/C8H11NO2/c1-6-3-4-9-7(5-10)8(6)11-2/h3-4,10H,5H2,1-2H3
• InChI Key： FHDLVFOIUCGISL-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxy-4-methylpyridine-2-methanol

3-Methoxy-4-methylpyridine-2-methanol (CAS 1379034-73-7): A Comprehensive Overview

3-Methoxy-4-methylpyridine-2-methanol (CAS 1379034-73-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This heterocyclic derivative, belonging to the pyridine family, is characterized by its unique structural features, including a methoxy group at the 3-position, a methyl group at the 4-position, and a hydroxymethyl group at the 2-position. These functional groups contribute to its versatile reactivity and make it a valuable intermediate in various synthetic pathways.

The growing interest in 3-Methoxy-4-methylpyridine-2-methanol can be attributed to its potential applications in drug discovery and development. Researchers are increasingly exploring its utility as a building block for the synthesis of novel bioactive molecules, particularly in the design of central nervous system (CNS) targeting compounds and anti-inflammatory agents. The compound's ability to serve as a precursor for chiral ligands and catalysts in asymmetric synthesis has also made it a subject of interest in modern organic chemistry.

From a chemical perspective, 3-Methoxy-4-methylpyridine-2-methanol exhibits several noteworthy properties. The compound typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature, with moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its molecular weight of 153.18 g/mol and the presence of both electron-donating (methoxy) and electron-withdrawing (hydroxymethyl) groups create interesting electronic effects that influence its reactivity patterns.

In the pharmaceutical industry, 3-Methoxy-4-methylpyridine-2-methanol derivatives are being investigated for their potential in addressing current medical challenges. Recent studies have explored their role in developing neuroprotective agents, with particular focus on conditions like Alzheimer's disease and Parkinson's disease. The compound's structural similarity to certain nicotinic acetylcholine receptor (nAChR) modulators has opened new avenues for research in cognitive enhancement therapies.

The agrochemical sector has also shown interest in 3-Methoxy-4-methylpyridine-2-methanol as a precursor for novel crop protection agents. Its structural framework serves as an excellent starting point for developing environmentally friendly pesticides and plant growth regulators. Researchers are particularly excited about its potential to contribute to sustainable agriculture solutions, aligning with the global trend toward greener farming practices.

From a synthetic chemistry standpoint, 3-Methoxy-4-methylpyridine-2-methanol offers several advantages. The compound's multiple functional groups allow for selective modifications, making it a versatile intermediate in multi-step synthesis. Recent publications have highlighted its use in constructing complex heterocyclic systems, particularly those with potential biological activity. The hydroxymethyl group, in particular, serves as an excellent handle for further derivatization through oxidation, esterification, or etherification reactions.

The market dynamics for 3-Methoxy-4-methylpyridine-2-methanol reflect the growing demand for specialized chemical intermediates. With the pharmaceutical and agrochemical industries increasingly focusing on structure-activity relationship (SAR) studies, the need for precisely functionalized pyridine derivatives has risen significantly. Current market analysis suggests steady growth in demand for this compound, particularly from research institutions and specialty chemical manufacturers.

Quality control and analytical characterization of 3-Methoxy-4-methylpyridine-2-methanol typically involve advanced techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical and high-end applications. The typical purity grade available commercially ranges from 95% to 99%, with higher purity grades commanding premium prices.

Storage and handling recommendations for 3-Methoxy-4-methylpyridine-2-methanol emphasize protection from moisture and light. The compound is generally stable under ambient conditions when stored properly in tightly sealed containers. Standard laboratory safety protocols should be followed during handling, including the use of appropriate personal protective equipment (PPE) such as gloves and safety glasses.

Recent scientific literature has highlighted innovative applications of 3-Methoxy-4-methylpyridine-2-methanol in material science. Researchers have explored its potential as a monomer for functional polymer synthesis and as a ligand in coordination chemistry. These emerging applications demonstrate the compound's versatility beyond traditional pharmaceutical uses, suggesting potential for future market expansion.

The synthesis of 3-Methoxy-4-methylpyridine-2-methanol typically involves multi-step procedures starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Recent patent literature describes improved synthetic routes that offer higher yields and reduced environmental impact.

For researchers considering working with 3-Methoxy-4-methylpyridine-2-methanol, several key considerations should be noted. The compound's reactivity profile makes it particularly useful for medicinal chemistry optimization and structure-based drug design. Its balanced lipophilicity, as indicated by calculated logP values, suggests good potential for drug-like properties in derivative compounds.

Looking toward the future, 3-Methoxy-4-methylpyridine-2-methanol is poised to play an increasingly important role in chemical research and development. As the demand for tailor-made chemical building blocks grows in both academia and industry, this compound's unique structural features and versatile reactivity ensure its continued relevance. Ongoing research into its applications and derivatives will likely uncover new opportunities across multiple scientific disciplines.